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Compound Focus: Dithiazanine Iodide

CAS No.: 514-73-8

Cat. No.: S526335

Get Quote

Primary Uses and Applications

The core application of dithiazanine iodide is as an anthelmintic. The table below summarizes its uses and

current status:

Application
Category

Specific Use Details & Status

Veterinary
Anthelmintic [1] [2]

[3]

Treatment of various nematode
infections in dogs

Status: Previously used, now largely
withdrawn or of limited use [4].

Research
Chemical [2]

Study of parasitic infections (e.g.,

trichuriasis, strongyloidiasis)

Status: Available for research

purposes only; not for human
therapeutic use [2].

Other Applications
[3]

Sensitizer for photographic emulsions;
insecticide (not registered in the U.S.)

[3]

Status: Specialized industrial and
research applications.

Toxicity and Safety Profile
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Dithiazanine iodide is classified as highly toxic [1] [3]. Its mechanism of toxicity is not fully understood

but is believed to involve interference with cellular glucose absorption, disrupting energy production [1].

Human Lethal Dose: The estimated lethal dose for humans is between 4–16 mg/kg upon oral
ingestion [1].

Toxicity Profile: Database records classify its toxicity type as "cardiovascular" [4].
Hazard Statements: Official hazard classifications include H300 (fatal if swallowed), H315 (causes

skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) [1].
Regulatory Information: It is listed in the EPA Consolidated List of Lists, with specific reporting

requirements for spills or releases [3].

Experimental Data and Protocols

For researchers working with this compound, the following technical data may be useful.

Physical and Chemical Properties

The table below summarizes key characteristics of dithiazanine iodide:

Property Specification

Molecular Formula [1] [2] C₂₃H₂₃IN₂S₂

Molecular Weight [1] [2] 518.48 g/mol

Appearance [1] [2] Green to dark green, needle-like crystals

Melting Point [1] [3] Decomposes at 248.0°C (478.4°F)

Solubility (DMSO) [2] 16.67 mg/mL (32.15 mM)

Proposed Mechanism of Anthelmintic Action

While the exact mechanism of its antiparasitic action is not detailed in the search results, its known toxicity

suggests a potential pathway. The following diagram illustrates the hypothesized mechanism based on
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interference with glucose metabolism.
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Conclusion for Researchers

Dithiazanine iodide serves as a historical example of a benzothiazole-class anthelmintic. Its high toxicity

profile has led to its withdrawal from widespread therapeutic use. Current research interest lies primarily in

its role as a model compound or for specialized in vitro studies, necessitating strict safety protocols due to its

significant health hazards [1] [4] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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